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Compound of Interest

Compound Name: 3-Chloro-6-methylpicolinonitrile
CAS No.: 894074-81-8
Cat. No.: B1425211
Get Quote
. J

CAS Registry Number: 894074-81-8 Chemical Family: Chlorinated Pyridine Carbonitriles

Executive Summary & Chemical Identity

3-Chloro-6-methylpicolinonitrile (also known as 3-Chloro-6-methyl-2-pyridinecarbonitrile) is a
halogenated heterocyclic building block.[1][2][3][4][5] Its structural features—an electron-
deficient pyridine ring substituted with a nitrile group, a chlorine atom, and a methyl group—
confer specific reactivity and toxicity profiles. It is primarily utilized as a scaffold for synthesizing
bioactive molecules, including pyridine-based herbicides and kinase inhibitors.

Chemical Properties Table
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Property Specification
CAS Number 894074-81-8
Molecular Formula C7HsCIN2
Molecular Weight 152.58 g/mol
Physical State Solid (typically off-white to beige powder)

. Soluble in organic solvents (DCM, Ethyl Acetate,
Solubility i )

DMSO); sparingly soluble in water.[6]

o Sensitive to strong oxidizers; nitrile group

Reactivity

hydrolyzes in strong acid/base.

Hazard Identification & Toxicology

While specific LD50 data for this exact isomer is often proprietary, safety protocols must be
derived via Read-Across Methodology using structural analogs (e.g., 6-Chloro-3-
pyridinecarbonitrile and 3,6-Dichloropicolinic acid).

Core Hazards (GHS Classification Basis)

o Acute Toxicity (Oral/Dermal/Inhalation): Category 4.[7] Harmful if swallowed, in contact with
skin, or inhaled.[8] The pyridine ring facilitates transdermal absorption.

o Skin & Eye Irritation: Category 2/2A. Causes skin irritation and serious eye irritation.[7] Dust
is a potent lacrymator and respiratory irritant (STOT SE 3).

o Thermal Decomposition Risks: In a fire event, this compound decomposes to release
Hydrogen Chloride (HCI), Nitrogen Oxides (NOXx), and potentially Hydrogen Cyanide (HCN)
due to the nitrile moiety.

Critical Mechanism: Metabolic Activation

Pyridine derivatives can undergo metabolic activation via P450 enzymes, potentially forming
reactive N-oxide intermediates. Although not confirmed as a mutagen for this specific CAS,
researchers should treat it as a suspected genotoxin until proven otherwise, utilizing full
containment.
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Engineering Controls & Personal Protective
Equipment (PPE)

The hierarchy of controls dictates that engineering solutions (ventilation) take precedence over
PPE.

Primary Engineering Control

» Solid Handling: All weighing and transfer of solids must occur inside a certified chemical
fume hood or a powder containment enclosure (face velocity > 0.5 m/s).

e Reaction Setup: Closed systems are required. Vent lines from reaction vessels should be
scrubbed (e.g., dilute NaOH scrubber) if acid gases are generated during downstream
processing.

PPE Decision Logic

The following diagram outlines the decision process for selecting appropriate PPE based on
the scale of operation.
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Enhanced PPE:
- Butyl Rubber/Silver Shield Gloves
- Tyvek Sleeves/Suit
- Chemical Goggles
- N95/P100 Respirator (if outside hood)

Standard PPE:
- Nitrile Gloves (Double)
- Lab Coat
- Safety Glasses
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Figure 1: PPE Selection Logic based on operational scale. Note the specific requirement for
glove permeation awareness.

Operational Protocols
A. Receiving and Storage[4][10]

 Inspection: Upon receipt, inspect the bottle for crystalline buildup on the cap, which indicates
sublimation or degradation.

e Storage: Store in a cool, dry place (2—8°C recommended for long-term stability) under an
inert atmosphere (Argon/Nitrogen) to prevent hydrolysis of the nitrile group. Segregate from
strong oxidizers and mineral acids.

B. Safe Weighing & Transfer Workflow

Handling the solid powder presents the highest risk of inhalation exposure.

. Wipe exterior of
3. Decontamination container with DCM 1
2. Transfer

Use anti-static gun
to reduce dust
Place balance inside A‘

1. Preparation

Fume Hood

Click to download full resolution via product page
Figure 2: Solid handling workflow designed to minimize particulate exposure.
Detailed Protocol:

» Preparation: Clear the fume hood. Place a disposable absorbent mat (benchkote) on the
surface.

e Weighing: Do not use a spatula that has been used for strong acids. Use a disposable anti-
static weighing boat.
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o Transfer: Dissolve the solid immediately in the reaction solvent (e.g., DCM or Ethyl Acetate)
before removing it from the hood. Handling the compound in solution significantly reduces
inhalation risk.

C. Reaction Safety (Chemical Compatibility)

o Hydrolysis Risk: Avoid prolonged exposure to strong aqueous acids or bases at elevated
temperatures unless hydrolysis is the intended reaction (converting -CN to -COOH). This
releases ammonia or, under reductive conditions, potentially toxic amines.

» Nucleophilic Substitution: The chlorine at the 3-position is activated. Care must be taken
when adding strong nucleophiles (amines, thiols) as exotherms may occur.

Emergency Response
Spill Management

e Evacuate: If a powder spill >5g occurs outside a hood, evacuate the immediate area to allow
dust to settle.

e PPE: Don specific PPE (Double nitrile gloves, N95 respirator, Goggles).

o Containment: Do not dry sweep. Cover the spill with a wet absorbent pad (soaked in a
compatible solvent like heptane or water) to suppress dust.

o Cleanup: Scoop the wet material into a hazardous waste container labeled "Toxic Organic
Solid." Clean the surface with a soap/water solution followed by an alcohol wipe.

First Aid Measures

o Eye Contact: Rinse immediately with water for 15 minutes. The nitrile group makes this an
irritant; speed is critical to prevent corneal damage.

» Skin Contact: Wash with soap and water.[9] Do not use ethanol immediately on the skin, as it
may enhance transdermal absorption of the pyridine derivative.

 Inhalation: Move to fresh air. If breathing is difficult, oxygen should be administered by
trained personnel.
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Waste Disposal

e Segregation: Dispose of as Halogenated Organic Waste.

o Labeling: Clearly label waste containers with "Contains Cyanides/Nitriles" if the pH of the
waste stream is acidic, to warn downstream handlers of potential HCN evolution risks.

¢ Destruction: Incineration is the preferred method of disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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